Cas no 2228861-49-0 (1-1-(7-chloroquinolin-8-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(7-chloroquinolin-8-yl)cyclopropylethan-1-one
• CAS No: 2228861-49-0
• MF: C₁₄H₁₂ClNO
• MW: 245.704182624817
• CID: 6042725
• PubChem ID: 165635035
• Update Time: 2025-06-30

1-1-(7-chloroquinolin-8-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(7-chloroquinolin-8-yl)cyclopropylethan-1-one
• 2228861-49-0
• EN300-1994746
• 1-[1-(7-chloroquinolin-8-yl)cyclopropyl]ethan-1-one

• Inchi： 1S/C14H12ClNO/c1-9(17)14(6-7-14)12-11(15)5-4-10-3-2-8-16-13(10)12/h2-5,8H,6-7H2,1H3
• InChI Key： GOOTWPPVKWMXFZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 245.0607417g/mol
• Monoisotopic Mass: 245.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30Ų

Additional information on 1-1-(7-chloroquinolin-8-yl)cyclopropylethan-1-one

Comprehensive Overview of 1-(7-Chloroquinolin-8-yl)cyclopropylethan-1-one (CAS No. 2228861-49-0)

1-(7-Chloroquinolin-8-yl)cyclopropylethan-1-one (CAS No. 2228861-49-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinoline derivative features a unique cyclopropyl ketone moiety, which contributes to its potential applications in drug discovery and material science. The compound's molecular structure combines a chloroquinoline core with a cyclopropyl group, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like 1-(7-Chloroquinolin-8-yl)cyclopropylethan-1-one has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a building block for designing kinase inhibitors or antimicrobial agents. The chloroquinoline scaffold is known for its pharmacological properties, and the addition of a cyclopropyl ring may enhance metabolic stability—a key consideration in modern drug development.

The synthesis of CAS No. 2228861-49-0 typically involves multi-step organic reactions, including cross-coupling and cyclization techniques. Advanced analytical methods such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. This compound is often discussed in the context of fragment-based drug design, where its rigid cyclopropyl structure could help optimize binding affinity in target proteins.

From an industrial perspective, 1-(7-Chloroquinolin-8-yl)cyclopropylethan-1-one aligns with the growing trend toward sustainable chemistry. Researchers are exploring green synthesis routes to minimize environmental impact while maintaining high yields. Its potential applications extend to crop protection chemicals, where chloroquinoline derivatives have shown efficacy against plant pathogens.

Frequently asked questions about this compound include: "What are the solubility properties of 1-(7-Chloroquinolin-8-yl)cyclopropylethan-1-one?" and "How does the cyclopropyl group influence its biological activity?" These queries reflect the compound's relevance in both academic and industrial settings. Analytical data suggests it exhibits moderate polarity, making it suitable for organic solvent-based reactions.

In summary, CAS No. 2228861-49-0 represents a promising candidate for interdisciplinary research. Its structural features bridge the gap between small-molecule therapeutics and functional materials, addressing contemporary challenges in precision medicine and agrochemical innovation. As synthetic methodologies advance, this compound may unlock new possibilities in targeted drug delivery systems and catalysis.